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For researchers, scientists, and drug development professionals, selecting the right polymer
with the appropriate mechanical properties is critical for product development and performance.
This guide provides an objective comparison of the impact resistance of ethylene-propylene
block copolymer (PP-BC) and polypropylene homopolymer (PP-H), supported by experimental
data and detailed testing protocols.

Ethylene-propylene block copolymer, also known as polypropylene impact copolymer, is
specifically engineered for enhanced toughness and impact resistance, particularly at low
temperatures.[1][2] This contrasts with polypropylene homopolymer, a widely used
thermoplastic known for its high stiffness, good chemical resistance, and strength, but with
inherently lower impact strength, especially in cold conditions.[3][4] The fundamental difference
lies in their molecular structure. PP-H consists solely of propylene monomers, resulting in a
highly crystalline and rigid material with poor impact performance.[3] In contrast, PP-BC is
produced by copolymerizing propylene with ethylene, creating a multiphase structure where a
rubbery ethylene-propylene phase is dispersed within the polypropylene matrix.[5][6] This
rubbery phase acts as an effective impact modifier, significantly enhancing the material's ability
to absorb energy upon impact.[7]

Quantitative Comparison of Impact Strength
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The impact resistance of these polymers is quantified using standardized tests, primarily the
Izod and Charpy impact tests. The following table summarizes typical notched impact strength
values for both materials, collated from various technical sources. It is important to note that
specific values can vary depending on the grade of the material, processing conditions, and the
presence of additives.

] Notched Impact o
Material Type Test Method Key Characteristics
Strength (at 23°C)

High stiffness, good

Polypropylene chemical resistance,
ASTM D256 (Izod) 20 - 60 J/m _
Homopolymer (PP-H) lower impact strength.
[3][8]
Brittle at low
ISO 179 (Charpy) 5-10 kJ/mz

temperatures.[4][9]

Superior impact
Ethylene-Propylene

Block Copolymer (PP-  ASTM D256 (Izod) 110-999 J/m
BC)

resistance, especially

at low temperatures.

[8]

Enhanced toughness

due to the presence of
ISO 179 (Charpy) 9 - 50 kJ/mz

a rubbery phase.[9]

[10]

Molecular Basis for Enhanced Impact Resistance in
PP-BC

The superior impact strength of ethylene-propylene block copolymer is attributed to its unique
morphology. The material consists of a continuous polypropylene homopolymer matrix with a
dispersed phase of ethylene-propylene rubber (EPR) particles.[5] When subjected to an
impact, these rubbery domains act as stress concentrators, initiating localized plastic
deformation and preventing the propagation of cracks. This mechanism allows the material to
absorb a significant amount of energy before failure. The ethylene content and the size and
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distribution of the EPR particles are critical factors that influence the final impact properties of
the copolymer.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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